Cas no 1353971-58-0 (Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester)

• Product Name: Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester
• CAS No: 1353971-58-0
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 2158117
• Update Time: 2025-06-08

Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester
• (1R,4R)-Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester
• Benzyl methyl(4-(methylamino)cyclohexyl)carbamate
• AM93723
• AM102089
• Benzyl methyl[trans-4-(methylamino)cyclohexyl]carbamate
• methyl (4-methylaminocyclohexyl)carbamic acid benzyl ester
• (1R,4R)-methyl-(4-methylaminocyclohexyl)carbamic acid benzyl ester

• Inchi： 1S/C16H24N2O2/c1-17-14-8-10-15(11-9-14)18(2)16(19)20-12-13-6-4-3-5-7-13/h3-7,14-15,17H,8-12H2,1-2H3
• InChI Key： FSUUAUQGTHSDRB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)C1CCC(CC1)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Topological Polar Surface Area: 41.6

Additional information on Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester

Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester: An Overview

Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1353971-58-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1353971-58-0, is a benzyl ester derivative of a carbamic acid, featuring a cyclohexyl ring with a methylamino substituent. The unique structural characteristics of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester consists of a benzyl group attached to the carbonyl carbon of a carbamic acid, with the nitrogen atom of the carbamic acid linked to a cyclohexyl ring that bears a methylamino group. This intricate arrangement confers specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to modulate specific receptors and enzymes, making it a promising lead compound for drug discovery. The compound's ability to interact with these targets is attributed to its unique structural features, which allow for precise binding and functional modulation.

In the realm of pharmaceutical research, Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester has shown potential in the treatment of neurological disorders. Preclinical studies have indicated that it can effectively cross the blood-brain barrier, a critical factor for drugs targeting central nervous system (CNS) disorders. This property, combined with its receptor modulating capabilities, positions it as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurological applications, Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism behind this anti-inflammatory effect is thought to involve the modulation of signaling pathways involved in inflammation.

The synthesis of Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester involves several steps, including the formation of the cyclohexyl ring with the methylamino substituent and the subsequent attachment of the benzyl ester group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

In terms of safety and toxicity, preliminary studies suggest that Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments will include detailed analyses of potential side effects and long-term effects, ensuring that any drug developed from this compound meets stringent safety standards.

The future prospects for Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, with early results showing encouraging outcomes. Additionally, researchers are exploring derivative compounds with modified structures to enhance specific properties such as potency, selectivity, and pharmacokinetics.

In conclusion, Methyl-(4-methylamino-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1353971-58-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders, inflammatory diseases, and other conditions. As research continues to advance, this compound is likely to play an increasingly important role in drug discovery and development.